Cas no 10176-39-3 (Card-20(22)-enolide,3-[(O-2,6-dideoxy-3,4-di-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-O-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl)oxy]-16-(formyloxy)-14-hydroxy-, (3b,5b,16b)-)

• Product Name: Card-20(22)-enolide,3-[(O-2,6-dideoxy-3,4-di-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-O-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl)oxy]-16-(formyloxy)-14-hydroxy-, (3b,5b,16b)-
• CAS No: 10176-39-3
• MF: C₄₆H₆₄O₁₉
• MW: 920.988976478577
• CID: 208698
• PubChem ID: 20055283
• Update Time: 2025-04-19

Card-20(22)-enolide,3-[(O-2,6-dideoxy-3,4-di-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-O-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl)oxy]-16-(formyloxy)-14-hydroxy-, (3b,5b,16b)- Chemical and Physical Properties

Names and Identifiers

• gitoformate
• 4)-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl)oxy]-16-(formyloxy)-14-hydroxy-, (3b,5b,16b)-
• 4)-O-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl-(1&reg
• Gitoformatum
• gitoxin pentaformate
• pentaformylgitoxin
• Gitoformato [Spanish]
• Gitoformate [INN]
• [(2R,3R,4S,6R)-3-[(2S,4S,5R,6R)-5-[(2S,4S,5R,6R)-4,5-diformyloxy-6-methyloxan-2-yl]oxy-4-formyloxy-6-methyloxan-2-yl]oxy-6-[[(3S,5R,8R,9S,10S,13R,14S,16S,17R)-16-formyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-2-methyloxan-4-yl] formate
• GITOFORMATE [MART.]
• 3 beta,14 beta- dihydroxy-16 beta-formyloxy-5 beta-card-20(22)- enolide 3-tetraformyltridigitoxoside
• B69U29O7J9
• GITOFORMATE [WHO-DD]
• Gitoformatum [INN-Latin]
• Formiloxine
• 10176-39-3
• Card-20(22)-enolide, 3-((O-2,6-dideoxy-3,4-di-O-formyl-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-3-O-formyl-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-3-O-formyl-beta-D-ribo-hexopyranosyl)oxy)-16-(formyloxy)-14-hydroxy-, (3-beta,5-beta,16-beta)-
• AC-2770
• DB13537
• Gitoformato [INN-Spanish]
• Gitoxin, pentaformate
• Gitoxin 3',3'',3''',4''',16-pentaformate
• Gitoxin 3',3',3''',4''',16-pentaformate
• (3beta,5beta,16beta)-3-((O-2,6-Dideoxy-3,4-di-O-formyl-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-3-O-formyl-beta-D-ribo-hexanopyranosyl-(1-4)-2,6-dide oxy-3-O-formyl-beta-D-ribo-hexanopyranosyl)oxy)-16-(formyloxy)-14-hydroxycard-20(22)-enolide
• AC 2770; Formiloxin; Formiloxine
• Gitoformato
• SCHEMBL525949
• CHEMBL2103959
• AC 2770
• EINECS 233-450-3
• Formiloxin
• UNII-B69U29O7J9
• Gitoformat
• Card-20(22)-enolide,3-[(O-2,6-dideoxy-3,4-di-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-O-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl)oxy]-16-(formyloxy)-14-hydroxy-, (3b,5b,16b)-

• Inchi： 1S/C46H64O19/c1-24-41(59-23-51)32(55-19-47)14-38(60-24)64-43-26(3)62-39(16-34(43)57-21-49)65-42-25(2)61-37(15-33(42)56-20-48)63-29-8-10-44(4)28(13-29)6-7-31-30(44)9-11-45(5)40(27-12-36(52)54-18-27)35(58-22-50)17-46(31,45)53/h12,19-26,28-35,37-43,53H,6-11,13-18H2,1-5H3/t24-,25-,26-,28-,29+,30+,31-,32+,33+,34+,35+,37+,38+,39+,40+,41-,42-,43-,44+,45-,46+/m1/s1
• InChI Key： DOMHWKQEPDYUQX-LJAQBGIBSA-N
• SMILES： O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)OC=O)OC=O)OC=O)OC=O)OC=O

Computed Properties

• Exact Mass: 920.40400
• Monoisotopic Mass: 920.40418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 66
• Rotatable Bond Count: 17
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 233

Experimental Properties

• Color/Form: Solid powder
• Density: 1.1638 (rough estimate)
• Boiling Point: 723.06°C (rough estimate)
• Flash Point: 263.6°C
• Refractive Index: 1.6500 (estimate)
• PSA: 233.41000
• LogP: 6.30110

Card-20(22)-enolide,3-[(O-2,6-dideoxy-3,4-di-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-O-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-3-O-formyl-b-D-ribo-hexopyranosyl)oxy]-16-(formyloxy)-14-hydroxy-, (3b,5b,16b)- Security Information

• Signal Word：Warning
• Hazardous Material transportation number：UN 2811
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives